Cas no 2229396-66-9 (4-(propan-2-yloxy)phenyl sulfamate)

• Product Name: 4-(propan-2-yloxy)phenyl sulfamate
• CAS No: 2229396-66-9
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5975506
• PubChem ID: 165846347
• Update Time: 2025-06-11

4-(propan-2-yloxy)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)phenyl sulfamate
• 2229396-66-9
• EN300-1990591

• Inchi： 1S/C9H13NO4S/c1-7(2)13-8-3-5-9(6-4-8)14-15(10,11)12/h3-7H,1-2H3,(H2,10,11,12)
• InChI Key： CBZSXVNOGVWRGP-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87Ų

Additional information on 4-(propan-2-yloxy)phenyl sulfamate

Professional Introduction to Compound with CAS No. 2229396-66-9 and Product Name: 4-(propan-2-yloxy)phenyl sulfamate

The compound with the CAS number 2229396-66-9 and the product name 4-(propan-2-yloxy)phenyl sulfamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 4-(propan-2-yloxy)phenyl sulfamate incorporates a phenyl ring linked to a sulfamate group, with a propyl ether side chain, which contributes to its distinct chemical behavior and reactivity.

Recent research in medicinal chemistry has highlighted the importance of sulfamate derivatives in the design of novel therapeutic agents. The sulfamate group, characterized by its high reactivity and ability to form stable bonds with various biological targets, makes it an attractive moiety for drug discovery. Studies have demonstrated that sulfamate-containing compounds can exhibit potent activity against a range of diseases, including cancer, inflammation, and infectious disorders. The presence of the propyl ether side chain in 4-(propan-2-yloxy)phenyl sulfamate further enhances its pharmacological profile by influencing solubility, metabolic stability, and target interaction.

In the context of contemporary pharmaceutical research, 4-(propan-2-yloxy)phenyl sulfamate has been investigated for its potential as an intermediate in the synthesis of more complex drug molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific therapeutic applications. For instance, researchers have explored its use in developing kinase inhibitors, which are critical for treating cancers and other chronic diseases. The phenyl ring provides a scaffold for further functionalization, while the sulfamate group serves as a key pharmacophore for binding to biological targets.

One of the most compelling aspects of 4-(propan-2-yloxy)phenyl sulfamate is its potential to serve as a building block for next-generation drugs. The compound’s ability to undergo various chemical transformations makes it valuable for synthesizing derivatives with enhanced efficacy and reduced toxicity. Recent advances in computational chemistry have also facilitated the design of optimized analogs based on 4-(propan-2-yloxy)phenyl sulfamate, using predictive models to guide structural modifications. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to identify promising candidates more efficiently.

The pharmacokinetic properties of 4-(propan-2-yloxy)phenyl sulfamate are another area of interest. Studies have shown that the propyl ether side chain influences membrane permeability and metabolic clearance, which are crucial factors in determining a drug’s bioavailability. By fine-tuning this side chain, chemists can optimize the compound’s pharmacokinetic profile, ensuring better absorption and distribution within the body. This has implications for developing oral formulations that maintain therapeutic levels over extended periods.

Furthermore, the environmental stability of 4-(propan-2-yloxy)phenyl sulfamate is an important consideration in industrial applications. Research indicates that this compound exhibits good stability under various conditions, making it suitable for large-scale synthesis and formulation into pharmaceutical products. Its resistance to degradation ensures consistent quality throughout the manufacturing process, which is essential for maintaining efficacy and safety in final drug products.

The synthetic pathways for producing 4-(propan-2-yloxy)phenyl sulfamate have also been refined through recent innovations in organic chemistry. Researchers have developed efficient multi-step syntheses that minimize waste and improve yield, aligning with green chemistry principles. These methods often involve catalytic processes that reduce reliance on hazardous reagents, enhancing sustainability in pharmaceutical production. Such advancements not only lower costs but also contribute to environmental conservation by reducing the ecological footprint of drug manufacturing.

From a biological perspective, 4-(propan-2-yloxy)phenyl sulfamate has shown promise in preclinical studies as a modulator of enzyme activity. Its sulfamate group interacts with specific amino acid residues in enzymes, altering their function in ways that can inhibit disease-causing pathways. For example, research has explored its potential as an antagonist against certain enzymes implicated in pain signaling or inflammatory responses. By selectively targeting these enzymes, 4-(propan-2-yloxy)phenyl sulfamate could offer therapeutic benefits with minimal side effects compared to existing treatments.

The integration of 4-(propan-2-yloxy)phenyl sulfamate into clinical trials represents a significant step forward in translating laboratory discoveries into viable treatments. Phase I trials have focused on assessing its safety profile and determining optimal dosing regimens. Preliminary results suggest that the compound is well-tolerated at moderate doses but may require dose adjustments based on individual patient responses. These findings provide valuable insights into its potential as a clinical candidate and guide subsequent development efforts.

Future research directions include exploring combinatorial therapies involving 4-(propan-2-yloxy)phenyl sulfamate with other drugs or biomolecules. By pairing it with agents that target different aspects of disease pathology, researchers aim to achieve synergistic effects that enhance treatment outcomes. Additionally, investigating its role in combination regimens could provide new strategies for managing resistant or chronic conditions where single-agent therapies alone may be insufficient.

The regulatory landscape also plays a crucial role in advancing compounds like 4-(propan-2-yloxy)phenyl sulfamate towards market approval. Compliance with international guidelines ensures that safety and efficacy standards are met before widespread use begins. Regulatory agencies closely monitor clinical trial data and manufacturing processes to ensure consistency and quality across all stages of development. This rigorous oversight helps maintain public trust while accelerating access to innovative treatments.

In conclusion,4-(propan-2-yloxy)phenyl sulfamate (CAS No 2229396-66-9) stands out as a promising candidate in pharmaceutical research due to its unique structural features and multifaceted applications. Its potential as an intermediate for drug synthesis combined with its favorable pharmacokinetic properties positions it as a valuable asset in medicinal chemistry efforts aimed at addressing unmet medical needs worldwide.